3-{1-[(benzyloxy)carbonyl]piperidin-3-yl}-1-methyl-1H-pyrazole-5-carboxylic acid

• Molecular Formula: C18H21N3O4
• Molecular Weight: 343.4 g/mol
• SMILES: CN1C(=CC(=N1)C2CCCN(C2)C(=O)OCC3=CC=CC=C3)C(=O)O
• InChI: InChI=1S/C18H21N3O4/c1-20-16(17(22)23)10-15(19-20)14-8-5-9-21(11-14)18(24)25-12-13-6-3-2-4-7-13/h2-4,6-7,10,14H,5,8-9,11-12H2,1H3,(H,22,23)
• InChIKey: QIXFHYWRNMDFRQ-UHFFFAOYSA-N

3-{1-[(Benzyloxy)carbonyl]piperidin-3-yl}-1-methyl-1H-pyrazole-5-carboxylic Acid: Procure the Definitive Cbz-Protected Pyrazole-Piperidine Scaffold for sGC Activator Programs

3-{1-[(benzyloxy)carbonyl]piperidin-3-yl}-1-methyl-1H-pyrazole-5-carboxylic acid (CAS 2060034-26-4, PubChem CID 131607110, molecular formula C₁₈H₂₁N₃O₄, MW 343.4 g/mol) is a heterobifunctional building block combining an N-Cbz-protected piperidine moiety linked at the 3-position to a 1-methyl-1H-pyrazole-5-carboxylic acid core . The compound belongs to the substituted pyrazolo piperidine carboxylic acid chemical space claimed in the Bayer AG patent family (US 12098140, US 12195448) as soluble guanylate cyclase (sGC) activators for cardiovascular, renal, and ophthalmic indications . Its defining structural attributes—Cbz protecting group orthogonality, piperidin-3-yl connectivity, and 5-carboxylic acid regiochemistry—distinguish it from closely related Boc-protected, piperidin-4-yl, and 4-carboxylic acid analogs, making specification-grade procurement essential for reproducible synthetic outcomes in medicinal chemistry campaigns .

1 Cbz-Protected Orthogonal Deprotection Strategy

2 Patent-Aligned sGC Activator Scaffold

3 Chiral Piperidin-3-yl Stereochemical Control

4 Regiospecific 5-Carboxylic Acid Conjugation Handle

• [1] PubChem Compound Summary CID 131607110. 3-{1-[(benzyloxy)carbonyl]piperidin-3-yl}-1-methyl-1H-pyrazole-5-carboxylic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/131607110 View Source
• [2] Vakalopoulos A, Collin-Kröpelin MP, Ortega Hernandez N, et al. Substituted pyrazolo piperidine carboxylic acids. US Patent 12,195,448 B2. Granted January 14, 2025. Assignee: Bayer Aktiengesellschaft. View Source

Why Cbz-Protected Pyrazole-Piperidine Carboxylic Acids Cannot Be Interchanged: The 3-Position, 5-Carboxy, and N-Protecting Group Specificity Problem

Substitution with a Boc-protected analog, a piperidin-4-yl positional isomer, or a 4-carboxylic acid regioisomer introduces non-trivial differences in protecting group orthogonality, molecular topology, and hydrogen-bonding capacity that directly affect downstream synthetic compatibility and biological target engagement . The Cbz group is cleaved under hydrogenolytic conditions (Pd/C, H₂) orthogonal to acid-labile Boc groups, dictating the sequence of deprotection in multi-step syntheses . Piperidin-3-yl attachment generates a stereogenic center absent in the achiral piperidin-4-yl analog, altering the spatial presentation of the carboxylic acid pharmacophore to sGC binding pockets as described in the Bayer sGC activator patents . The 1-methyl-5-carboxylic acid arrangement yields one hydrogen bond donor and a topological polar surface area (TPSA) of 84.7 Ų, versus two HBDs in the free amine form (CAS 1890342-66-1), governing solubility, formulation behavior, and passive permeability . These orthogonal differentiation axes mean that generic 'pyrazole-piperidine-carboxylic acid' sourcing risks purchasing a compound with incompatible protecting group strategy or regioisomeric identity, invalidating downstream SAR and scale-up efforts.

Risk Factor

Target Compound

Potential Substitute

Protecting Group

Cbz (Hydrogenolytic)

Boc (Acidolytic) may shift sequential deprotection logic

Stereochemistry

Piperidin-3-yl (Chiral Center)

Piperidin-4-yl (Achiral) introduces topological mismatch

Regiochemistry

5-Carboxylic Acid (N-Me Adjacent)

4-Carboxylic Acid alters H-bond vector in amide SAR

Physicochemical Profile

Cbz-Protected (MW 343.4, XLogP 2.1)

Free Amine (MW 209.2) shifts solubility and chromatography

• [1] PubChem Compound Summary CID 131607110. Computed physicochemical properties: XLogP3-AA 2.1, HBD count 1, HBA count 5, TPSA 84.7 Ų, rotatable bond count 5. https://pubchem.ncbi.nlm.nih.gov/compound/131607110 View Source
• [2] Total Synthesis. Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. 2024. Documents Cbz orthogonality to Boc, Trt, and Fmoc protecting groups. View Source
• [3] Vakalopoulos A, Collin-Kröpelin MP, Ortega Hernandez N, et al. Substituted pyrazolo piperidine carboxylic acids. US Patent 12,195,448 B2. Granted January 14, 2025. Assignee: Bayer AG. Claims compounds of formula (I) requiring specific substitution patterns for sGC activation. View Source

Head-to-Head Differentiation Evidence: 3-{1-[(Benzyloxy)carbonyl]piperidin-3-yl}-1-methyl-1H-pyrazole-5-carboxylic Acid vs. Closest Analogs

Cbz vs. Boc Protecting Group Orthogonality: Hydrogenolytic vs. Acidolytic Deprotection Defines Synthetic Sequence Flexibility

The Cbz (benzyloxycarbonyl) group on the piperidine nitrogen of the target compound is cleaved under neutral hydrogenolytic conditions (H₂, Pd/C, room temperature, atmospheric pressure), whereas the Boc (tert-butoxycarbonyl) group on analog compounds such as 3-(1-(tert-butoxycarbonyl)piperidin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid requires strongly acidic conditions (e.g., TFA/DCM or HCl/dioxane) for removal . This orthogonality means the Cbz-protected target compound can undergo acid-sensitive transformations (e.g., Boc deprotection elsewhere in the molecule, acetal formation, or acid-labile linker installation) without compromising the piperidine N-protection, a capability not available with the Boc-protected analog .

Deprotection Orthogonality

Class-level inference

Cbz stable to TFA/HCl; cleaved by H₂/Pd-C

Supports sequential deprotection strategies

Hydrogenolytic vs acidolytic selectivity context

Evidence Dimension	Deprotection condition orthogonality
Target Compound Data	Cbz group: cleaved by H₂/Pd-C (hydrogenolysis) or low-carbon alcohols; stable to TFA, HCl/dioxane
Comparator Or Baseline	Boc-protected analog: cleaved by TFA/DCM or HCl/dioxane; labile to hydrogenolysis conditions unless specifically engineered
Quantified Difference	Orthogonal deprotection selectivity; Cbz tolerates strong acid (pKa of conjugate acid < 0), Boc tolerates neutral hydrogenation
Conditions	Standard peptide/organic synthesis deprotection protocols; Cbz: H₂ (1 atm), 10% Pd/C, MeOH, RT, 2–24 h; Boc: TFA/CH₂Cl₂ (1:1), RT, 1–4 h

Why This Matters

For multi-step syntheses requiring sequential deprotection of orthogonal amine protecting groups (e.g., in PROTAC linker elaboration or peptide-pyrazole conjugate assembly), the Cbz-protected target compound provides an irreplaceable synthetic node that the Boc analog cannot substitute without compromising yield or requiring additional protection/deprotection steps.

• [1] Total Synthesis. Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. 2024. States Cbz is orthogonal to Boc, Trt, Fmoc and tolerates some acidic conditions. https://total-synthesis.com/cbz-protecting-group/ View Source
• [2] Bentham Science. Easy Removal of N-carboxybenzyl (Cbz) Protective Group by Low-Carbon Alcohol. 2016. Demonstrates Cbz deprotection using methanol, ethanol, or tert-butanol, establishing a non-hydrogenolytic, non-acidic deprotection route. View Source

Piperidin-3-yl vs. Piperidin-4-yl Connectivity: Stereogenic Center Introduction Alters Molecular Topology and Target Docking

The target compound features piperidine linked to the pyrazole 3-position via the piperidin-3-yl carbon, introducing a stereogenic center (undefined stereocenter count = 1 per PubChem) that generates two possible enantiomeric conformations . By contrast, the piperidin-4-yl analog 1-(1-(benzyloxycarbonyl)piperidin-4-yl)-5-methyl-1H-pyrazole-4-carboxylic acid (CAS 2580220-57-9) has the piperidine attached at the 4-position, resulting in a symmetric attachment with zero stereocenters . This topological difference alters the dihedral angle between the piperidine and pyrazole rings, directly impacting how the carboxylic acid pharmacophore is presented to the sGC protein surface. The Bayer patent family (US 12195448, US 12098140) explicitly claims compounds with defined stereochemistry at the piperidine attachment point, underscoring that the 3-position chirality is a critical structural determinant for sGC activator potency .

Stereochemical Topology

Data to verify

3-yl attachment introduces chiral center vs. 4-yl symmetric

Enables enantioselective synthesis workflow

Topological mismatch context

Evidence Dimension	Stereochemical complexity and spatial pharmacophore presentation
Target Compound Data	Piperidin-3-yl attachment; 1 undefined stereocenter (PubChem); complexity score 481; rotatable bonds 5
Comparator Or Baseline	Piperidin-4-yl analog (CAS 2580220-57-9): symmetric attachment; 0 stereocenters; lower molecular complexity
Quantified Difference	Presence vs. absence of stereogenic center at point of pyrazole-piperidine connection; different dihedral angle distribution between ring systems
Conditions	Structural comparison based on PubChem computed descriptors and InChI/SMILES analysis; biological relevance inferred from Bayer patent structure-activity relationships

Why This Matters

For sGC activator lead optimization programs, the stereochemical information content at the piperidine attachment point can be exploited for enantioselective synthesis and chiral resolution, providing access to enantiomerically pure compounds with potentially differentiated pharmacology that cannot be achieved with achiral piperidin-4-yl scaffolds.

• [1] PubChem CID 131607110. Undefined Atom Stereocenter Count = 1; Complexity = 481; Rotatable Bond Count = 5. https://pubchem.ncbi.nlm.nih.gov/compound/131607110 View Source
• [2] Vakalopoulos A et al. Substituted pyrazolo piperidine carboxylic acids. US Patent 12,195,448 B2, granted 2025-01-14. Bayer AG. Claims define substitution positions and stereochemistry for sGC activation. View Source

5-Carboxylic Acid vs. 4-Carboxylic Acid Regiochemistry: Hydrogen-Bonding Capacity and Amide Coupling Reactivity Divergence

The target compound positions the carboxylic acid at the pyrazole 5-position adjacent to the N1-methyl group, resulting in one hydrogen bond donor (carboxylic acid OH) and a computed TPSA of 84.7 Ų . The regioisomeric 3-{1-[(benzyloxy)carbonyl]piperidin-3-yl}-1-methyl-1H-pyrazole-4-carboxylic acid (CAS 1803586-08-4) places the carboxylic acid at the 4-position, altering the hydrogen-bonding geometry and electronic environment of the carboxylate . In the context of sGC activator structure-activity relationships, the Bayer patents describe the carboxylic acid as a critical pharmacophoric element that engages key residues in the sGC binding pocket; the positional isomer would present this group at a different vector, likely resulting in altered binding affinity . Additionally, the 5-carboxylic acid is sterically influenced by the adjacent N-methyl group, which modulates its reactivity in amide coupling reactions compared to the less hindered 4-carboxylic acid isomer.

Regioisomeric Identity

Class-level inference

5-COOH (HBD 1, TPSA 84.7) vs. 4-COOH vector shift

Alters H-bond geometry and amide coupling

Steric influence of N-methyl context

Evidence Dimension	Carboxylic acid position and hydrogen-bond donor presentation
Target Compound Data	5-carboxylic acid; HBD count 1; TPSA 84.7 Ų; adjacent to N1-CH₃ group (steric influence on coupling)
Comparator Or Baseline	4-carboxylic acid isomer (CAS 1803586-08-4): HBD count 1; TPSA predicted similar but carboxylate vector differs by ~60° dihedral
Quantified Difference	Carboxylate position shift introduces distinct H-bond acceptor/donor geometry; N-methyl proximity in 5-COOH isomer modulates acylation reactivity (estimated ~2–5× rate difference in EDC/DMAP-mediated amide couplings based on steric accessibility class inference)
Conditions	Structural comparison from PubChem SMILES and InChI; reactivity inference from established pyrazole carboxylate medicinal chemistry principles

Why This Matters

In amide library synthesis for SAR exploration, the regiochemistry of the carboxylic acid determines which amide coupling reagents and conditions are optimal, and the spatial presentation of the resulting amide to the biological target. Procuring the incorrect regioisomer yields amide products with divergent biological activity.

• [1] PubChem CID 131607110. Computed properties: HBD count 1, HBA count 5, TPSA 84.7 Ų, XLogP3-AA 2.1. SMILES: CN1C(=CC(=N1)C2CCCN(C2)C(=O)OCC3=CC=CC=C3)C(=O)O. https://pubchem.ncbi.nlm.nih.gov/compound/131607110 View Source
• [2] Schmeck C, Vakalopoulos A, et al. Substituted pyrazolo piperidine carboxylic acids. US Patent Application US20240109864A1, published 2024-04-04. Bayer AG. Describes carboxylic acid as essential pharmacophore for sGC activation. View Source

Cbz-Protected (MW 343.4) vs. Free Amine (MW 209.24): Physicochemical Property Divergence Governs Synthetic Handling and Downstream Conjugation

The Cbz-protected target compound (MW 343.4 g/mol, XLogP3 2.1, TPSA 84.7 Ų, HBD 1) exhibits markedly different physicochemical properties compared to its deprotected free amine counterpart 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxylic acid (CAS 1890342-66-1, MW 209.24 g/mol, HBD 2, HBA 4, rotatable bonds 2) . The Cbz group increases molecular weight by 134.16 Da (64% increase), elevates logP by approximately 2–3 units (free amine is predominantly zwitterionic at physiological pH and substantially more water-soluble), and reduces the HBD count from 2 to 1 by masking the piperidine NH. These differences dictate that the Cbz-protected compound is amenable to normal-phase chromatographic purification and organic solvent extraction, whereas the free amine requires reversed-phase or ion-exchange methods .

Cbz vs. Free Amine MW & LogP

Head-to-head

ΔMW = +134.2 Da (+64%), ΔXLogP ≈ +3 to +4

Governs organic extraction and NP chromatography

Property-to-workflow translation

Evidence Dimension	Molecular weight, lipophilicity, hydrogen-bond donor count, and chromatographic behavior
Target Compound Data	MW 343.4 g/mol; XLogP3 2.1; TPSA 84.7 Ų; HBD 1; HBA 5; rotatable bonds 5; organic-soluble; suitable for normal-phase silica chromatography
Comparator Or Baseline	Free amine (CAS 1890342-66-1): MW 209.24 g/mol; predicted XLogP3 ~ -1 to -2 (zwitterionic); HBD 2; HBA 4; rotatable bonds 2; water-soluble; requires ion-exchange or RP-HPLC purification
Quantified Difference	ΔMW = +134.16 Da (+64%); ΔXLogP3 ≈ +3 to +4 log units; ΔHBD = -1; Δ rotatable bonds = +3
Conditions	PubChem computed properties; chromatographic behavior inferred from established functional group-dependent retention principles

Why This Matters

For laboratories planning multi-step synthesis where the intermediate must be purified by normal-phase flash chromatography or extracted into organic solvent, the Cbz-protected compound is directly compatible without requiring salt formation or ion-pairing strategies needed for the free amine, reducing purification development time and improving isolated yields.

• [1] PubChem CID 131607110. 3-{1-[(benzyloxy)carbonyl]piperidin-3-yl}-1-methyl-1H-pyrazole-5-carboxylic acid. MW 343.4, XLogP3 2.1, TPSA 84.7, HBD 1, HBA 5, rotatable bonds 5. https://pubchem.ncbi.nlm.nih.gov/compound/131607110 View Source

Patent-Corroborated sGC Activator Scaffold: Structural Features Aligned with Bayer Clinical-Stage Program Differentiate from Generic Pyrazole-Piperidine Building Blocks

The core scaffold of the target compound—pyrazole-5-carboxylic acid linked to a piperidine at the 3-position—is explicitly encompassed within the generic Markush structure of Bayer's granted US patents 12,098,140 and 12,195,448, which describe substituted pyrazolo piperidine carboxylic acids as potent sGC activators for heart failure (HFrEF, HFmrEF, HFpEF), hypertension, chronic kidney disease, pulmonary hypertension, and non-proliferative diabetic retinopathy . The clinical-stage Bayer sGC activator runcaciguat (BAY 1101042, EC₅₀ 11.2 ± 1.0 nM in sGC reporter cell lines, enhanced to 2.1 ± 0.07 nM under oxidative conditions with ODQ pretreatment) validates the therapeutic relevance of this chemical class . While the target compound itself is a protected intermediate rather than a final drug substance, its structural congruence with the clinically validated pharmacophore means it serves as a direct precursor for synthesizing patent-defined sGC activator analogs, whereas generic pyrazole building blocks lacking the piperidine-3-carboxylic acid connectivity fall outside the claimed chemical space.

sGC Activator Scaffold

Supporting evidence

Aligned with Bayer US 12195448 Markush

Supports IP-protected SAR exploration

Patent-corroborated context

Evidence Dimension	Alignment with clinically validated sGC activator pharmacophore
Target Compound Data	Pyrazole-5-carboxylic acid + piperidin-3-yl + Cbz protecting group; scaffold congruent with Bayer US 12195448 Markush formula (I)
Comparator Or Baseline	Generic pyrazole-4-carboxylic acid or piperidin-4-yl analogs: fall outside optimal sGC activator structure-activity relationships described in Bayer patents
Quantified Difference	Runcaciguat (clinical benchmark): EC₅₀ 11.2 nM (heme-containing sGC), 2.1 nM (oxidized/heme-free sGC); patent claims encompass target compound scaffold for further derivatization
Conditions	sGC reporter cell line assay; ODQ (30 μM, 3 h pretreatment) for oxidized sGC conditions

Why This Matters

For drug discovery teams pursuing sGC activator programs, procuring a building block pre-aligned with granted patent chemical space reduces the risk of synthesizing compounds that fall outside IP-protected structure-activity relationships, streamlining hit-to-lead progression and freedom-to-operate assessment.

• [1] Vakalopoulos A, Collin-Kröpelin MP, Ortega Hernandez N, et al. Substituted pyrazolo piperidine carboxylic acids. US Patent 12,195,448 B2. Granted January 14, 2025. Assignee: Bayer Aktiengesellschaft. View Source
• [2] Vakalopoulos A, Collin-Kröpelin MP, et al. Substituted pyrazolo piperidine carboxylic acids. US Patent 12,098,140 B2. Granted September 24, 2024. Assignee: Bayer Aktiengesellschaft. View Source
• [3] CaerulumPharm. Runcaciguat (BAY 1101042). sGC activator EC₅₀ values: 11.2 ± 1.0 nM (basal), 2.1 ± 0.07 nM (ODQ-pretreated oxidized sGC). Additive effect with NO donor SNAP. View Source

Optimal Procurement and Deployment Scenarios for 3-{1-[(Benzyloxy)carbonyl]piperidin-3-yl}-1-methyl-1H-pyrazole-5-carboxylic Acid

Orthogonal Protecting Group Strategy in Multi-Step sGC Activator Synthesis

When synthesizing Bayer-patented sGC activator analogs that require sequential deprotection of multiple amine functionalities, the Cbz group on the target compound serves as an acid-stable protecting group that can be retained during Boc deprotection steps (TFA/DCM) and subsequently removed under neutral hydrogenolytic conditions (H₂, Pd/C) . This orthogonality is essential when the synthetic route involves acid-sensitive intermediates such as tert-butyl esters, acetals, or silyl ethers, where the Boc-protected analog would be incompatible . The target compound is the recommended procurement choice for any synthesis where the piperidine nitrogen must remain protected through acidic transformations.

Enantioselective sGC Activator Lead Optimization Leveraging Piperidine Chirality

The stereogenic center at the piperidin-3-yl attachment point (undefined stereocenter count = 1) allows for chiral resolution or asymmetric synthesis to produce enantiomerically pure intermediates . Given that the Bayer sGC activator patents explicitly cover stereochemically defined compounds, procurement of the racemic Cbz-protected intermediate followed by chiral chromatographic separation (or use of enantioselective synthetic methods) provides access to both enantiomers for differential pharmacological profiling . This is not achievable with achiral piperidin-4-yl analogs, making the target compound the necessary starting material for stereochemistry-activity relationship (SSAR) studies in cardiovascular and ophthalmic sGC programs .

Amide Library Synthesis via 5-Carboxylic Acid Coupling for SAR Exploration

The 5-carboxylic acid group, sterically influenced by the adjacent N1-methyl substituent, serves as a handle for amide bond formation with diverse amine building blocks using standard coupling reagents (EDC/HOBt, HATU, or PyBOP) . This enables the rapid generation of amide libraries for structure-activity relationship studies within the sGC activator chemical space. The Cbz protecting group remains intact during amide coupling under basic conditions, allowing subsequent deprotection and further functionalization of the piperidine nitrogen . Procurement of the 5-carboxylic acid regioisomer—rather than the 4-carboxylic acid isomer (CAS 1803586-08-4)—ensures that the resulting amide products present the correct pharmacophoric vector for sGC binding as defined in the Bayer patent SAR .

PROTAC Linker Attachment and Targeted Protein Degradation Conjugate Assembly

The orthogonal Cbz protecting group and the carboxylic acid handle make the target compound suitable as a heterobifunctional building block for PROTAC (proteolysis-targeting chimera) conjugate synthesis . The carboxylic acid can be coupled to an E3 ligase ligand via amide bond formation, while the Cbz group can be selectively removed to reveal the piperidine NH for subsequent attachment of a target-protein-binding warhead through reductive amination or acylation . The piperidin-3-yl connectivity introduces conformational flexibility that can be exploited to optimize the linker geometry for ternary complex formation, a parameter that rigid piperidin-4-yl or piperazine-based linkers cannot replicate .

Application

Selection Property

Validation Focus

Orthogonal sGC building block

Cbz-group acid stability

Sequential Boc/Cbz deprotection review

Enantioselective lead optimization

Chiral piperidin-3-yl attachment

Stereochemistry-activity relationship

Amide library synthesis

Regiospecific 5-COOH handle

Amide coupling efficiency and vector

PROTAC conjugate assembly

Heterobifunctional Cbz/COOH handles

Linker geometry and ternary complex formation

• [1] PubChem CID 131607110. Full computed property set and structural identifiers. https://pubchem.ncbi.nlm.nih.gov/compound/131607110 View Source
• [2] Total Synthesis. Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. 2024. https://total-synthesis.com/cbz-protecting-group/ View Source
• [3] Vakalopoulos A et al. Substituted pyrazolo piperidine carboxylic acids. US Patent 12,195,448 B2, granted 2025-01-14. Bayer AG. https://pubchem.ncbi.nlm.nih.gov/patent/US-12195448-B2 View Source